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Compound of Interest

Compound Name: Etavopivat

Cat. No.: B3325937

FOR RESEARCH USE ONLY. Not for medical applications.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Etavopivat (also known as FT-4202). Adherence to
these protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment. Although a supplier Safety Data Sheet (SDS) has classified Etavopivat as not a
hazardous substance or mixture, it is prudent to follow standard laboratory safety procedures to
minimize any potential risk.[1]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against potential exposure to any
chemical substance. The following table summarizes the recommended PPE for handling
Etavopivat.
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PPE Component Specification Purpose
Gloves Nitrile gloves To prevent direct skin contact.
) To protect skin and personal
Disposable laboratory coat or ) )
Gown clothing from potential

gown

contamination.

Eye Protection

Safety glasses with side

shields or goggles

To shield eyes from splashes

or aerosolized particles.

Respiratory Protection

Not generally required under
normal handling conditions

with adequate ventilation.

Use a NIOSH-approved
respirator if there is a risk of
generating dust or aerosols, or
if working outside of a

ventilated enclosure.

Note: Always inspect PPE for any signs of damage before use. Disposable PPE should not be

reused.

Operational Plans: Handling and Storage

Proper operational procedures are critical to minimizing exposure and ensuring the integrity of

the compound.

2.1. Safe Handling:

¢ Avoid inhalation, and contact with eyes and skin.[1]

o Handle Etavopivat in a well-ventilated area. The use of a chemical fume hood is

recommended, especially when working with the powdered form to prevent dust and aerosol

formation.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

2.2. Storage:

e For long-term storage of stock solutions, it is recommended to store them at -80°C for up to

6 months.[2]
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o For shorter-term storage, -20°C for up to 1 month is advised.[1][2]

e When preparing stock solutions, use freshly opened, anhydrous DMSO, as the compound's
solubility can be negatively impacted by hygroscopic DMSO.[2]

Emergency Procedures

In the event of an exposure, immediate action is crucial.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. If contact lenses are present, remove them if it is
safe to do so. Seek prompt medical attention.[1]

o Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove any
contaminated clothing and shoes. A physician should be consulted.[1]

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide
respiratory support. Avoid mouth-to-mouth resuscitation.[1]

» Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for
guidance.[1]

» Spills: In case of a spill, secure the area and wear appropriate PPE. For powdered
Etavopivat, gently cover it with a damp absorbent material to avoid creating dust. For
solutions, absorb the spill with an inert material. Collect all contaminated materials in a
sealed, labeled container for proper disposal.

Disposal Plan
All waste materials contaminated with Etavopivat should be handled as chemical waste.

» Contaminated Materials: This includes used gloves, gowns, absorbent pads, and any other
disposable materials that have come into contact with Etavopivat.

o Waste Containers: Place all contaminated waste into a clearly labeled, sealed, and leak-
proof container.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Etavopivat_Technical_Support_Center_Troubleshooting_and_FAQs.pdf
https://www.benchchem.com/pdf/Etavopivat_Technical_Support_Center_Troubleshooting_and_FAQs.pdf
https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Disposal Route: Dispose of the chemical waste in accordance with all applicable local, state,
and federal regulations. Do not dispose of it in the regular trash or down the drain.

Experimental Workflow Visualization

The following diagram illustrates the standard sequence for donning and doffing Personal
Protective Equipment to ensure safety when handling chemical compounds like Etavopivat.

Doffing PPE
Wash Hands Remove Eye Protection Wash Hands
Donning PPE

Wash Hands [ Put on Eye Protection )—b Put on Gloves

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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